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Compound of Interest

Compound Name: Allyl glycidyl ether

Cat. No.: B154827

Essential Safety and Handling Guide for Allyl
Glycidyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Allyl Glycidyl Ether (AGE). Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risk.

Allyl glycidyl ether is a colorless liquid with a pleasant odor.[1][2][3] It is classified as a Class
Il Combustible Liquid and is utilized as a reactive diluent and intermediate in the production of
resins.[1][2] However, it poses significant health risks, including irritation to the eyes, skin, and
respiratory system, dermatitis, pulmonary edema, and narcosis.[1] It may also have
hematopoietic and reproductive effects.[1]

Health Hazard Information

Allyl glycidyl ether is a hazardous substance with both acute and chronic health effects.[4] It
is crucial to handle it with extreme caution as it may cause mutations and damage the testes.

[4]

Acute (Short-Term) Health Effects:
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» Skin and Eye Irritation: Direct contact can cause skin irritation, rash, or a burning sensation,
as well as severe eye irritation and potential damage.[4][5] High vapor concentrations may
lead to corneal opacities.[4]

o Respiratory Irritation: Inhalation can irritate the nose, throat, and lungs, leading to coughing
and shortness of breath.[4][5] Higher exposures can result in a dangerous buildup of fluid in
the lungs (pulmonary edema), which is a medical emergency.[2][4]

o Central Nervous System Effects: High exposures may cause dizziness, lightheadedness,
and fainting.[4]

Chronic (Long-Term) Health Effects:

o Skin Sensitization: AGE may cause a skin allergy, where subsequent low-level exposures
can trigger itching and a skin rash.[4][5]

o Organ Damage: Prolonged or repeated exposure may affect the liver and kidneys and can
lead to the development of bronchitis.[4]

e Reproductive Hazards: AGE is suspected of damaging fertility or the unborn child.[5][6]

e Mutagenicity and Carcinogenicity: It is suspected of causing genetic defects and is
considered a potential carcinogen.[5][6][7]

Quantitative Data Summary
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Property Value
CAS Number 106-92-3
Formula C6H1002

Physical Description

Colorless liquid with a pleasant odor[1][2][3]

Boiling Point

309°F (154°C)[1]

Flash Point

135°F (57°C)[2]

Vapor Pressure

4.7 mm Hg[2]

Oral LD50 (Rat)

1600 mg/kg[5]

Dermal LD50 (Rabbit)

2550 mg/kg[5]

Inhalation LC50 (Rat)

670 ppm/8HI[2]

OSHA PEL (Ceiling) 10 ppm[2]
ACGIH TLV (TWA) 1 ppm[2]
NIOSH IDLH 50 ppm[2]

Operational Plan: Safe Handling of Allyl Glycidyl

Ether

1. Pre-Handling Preparations:

procedures for AGE.[4]

Training: All personnel must be trained on the hazards, proper handling, and emergency

Location: Work with AGE in a well-ventilated area, preferably within a chemical fume hood.[5]

[8] Ensure safety showers and eyewash stations are readily accessible.[4][5]

N

Personal Protective Equipment (PPE) Check: Before handling, inspect all PPE for integrity.

. Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear indirect-vent, impact, and splash-resistant goggles.[4] A face
shield should be worn in conjunction with goggles when there is a high risk of splashing.[4][7]
Contact lenses should not be worn.[4][5]

Skin and Body Protection: Wear protective gloves (neoprene or nitrile rubber are
recommended) and a lab coat or chemical-resistant suit.[5] All protective clothing should be
clean and put on before work begins.[4]

Respiratory Protection: If the potential for exposure exceeds 1 ppm, a MSHA/NIOSH-
approved full-facepiece respirator with an organic vapor cartridge is required.[4] For higher
concentrations, a powered-air purifying respirator or a self-contained breathing apparatus
(SCBA) may be necessary.[1][3]

. Handling Procedures:

Container Handling: Keep containers tightly closed when not in use and store in a cool, well-
ventilated area away from heat, sparks, and open flames.[4][7][8] Ground and bond
containers and receiving equipment to prevent static discharge.[9]

Dispensing: Use only non-sparking tools when opening and dispensing AGE.[5][9]

Hygiene: Do not eat, drink, or smoke in areas where AGE is handled.[4][7] Wash hands
thoroughly after handling and before breaks.[4][7]

. Post-Handling Procedures:

Decontamination: At the end of the work shift, wash any areas of the body that may have
come into contact with AGE.[4]

PPE Removal: Remove and dispose of contaminated gloves properly.[7] Contaminated work
clothing should not be taken out of the workplace and should be decontaminated before
reuse.[5][7]

Emergency and Disposal Plans

1. Spill and Leak Response:

» Evacuation: Evacuate all non-essential personnel from the spill area.[4]
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« Ignition Sources: Remove all sources of ignition.[4]

o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, dry
sand, or earth and place it in a sealed container for disposal.[4] Use non-sparking tools for
cleanup.[10]

e Ventilation and Cleaning: Ventilate the area and wash the spill site after cleanup is complete.

[4]
2. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[6][11] Seek immediate medical attention.[6][11]

o Skin Contact: Immediately wash the affected area with soap and water.[5] Remove
contaminated clothing.[7] Get medical advice if irritation persists.[5]

 Inhalation: Move the person to fresh air.[6] If breathing is difficult, provide respiratory support.
[1] Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with
water.[9] Seek immediate medical attention.[1][6]

3. Disposal Plan:

o Waste Characterization: Allyl glycidyl ether and materials contaminated with it may be
considered hazardous waste.[4]

» Disposal Method: Dispose of waste in accordance with all federal, state, and local
environmental regulations.[7] This may involve incineration in a chemical incinerator
equipped with an afterburner and scrubber.[7] Do not allow the product to enter drains.[7]

Safe Handling Workflow
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Safe Handling Workflow for Allyl Glycidyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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